6-Cbz-1-oxa-6-azaspiro[3.4]octane

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: benzyl 1-oxa-7-azaspiro[3.4]octane-7-carboxylate
• InChI: InChI=1S/C14H17NO3/c16-13(17-10-12-4-2-1-3-5-12)15-8-6-14(11-15)7-9-18-14/h1-5H,6-11H2
• InChI Key: SZZCOVDQFVKIFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CCO2)C(=O)OCC3=CC=CC=C3

Description

6-Cbz-1-oxa-6-azaspiro[34]octane is a heterocyclic compound that features a spirocyclic structure, which includes an oxygen and nitrogen atom within its ring system

Preparation Methods

The synthesis of 6-Cbz-1-oxa-6-azaspiro[3.4]octane typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the cyclization of a precursor molecule that contains both oxygen and nitrogen atoms. The reaction conditions often include the use of a base and a solvent to facilitate the cyclization process. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

6-Cbz-1-oxa-6-azaspiro[3.4]octane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

6-Cbz-1-oxa-6-azaspiro[3.4]octane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in the study of biological processes and as a building block for biologically active compounds.

Industry: It is used in the production of various chemicals and materials

Mechanism of Action

The mechanism of action of 6-Cbz-1-oxa-6-azaspiro[3.4]octane involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

6-Cbz-1-oxa-6-azaspiro[3.4]octane can be compared with other similar compounds, such as:

• 7-Cbz-2-oxo-7-aza-spiro[3.5]nonane
• 2-Boc-7-oxo-5-oxa-2-azaspiro[3.4]octane
• 2-Boc-8-oxo-5-oxa-2-azaspiro[3.4]octane These compounds share similar structural features but differ in their specific functional groups and ring sizes, which can influence their chemical reactivity and applications .